N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C28H23FN2O5/c1-2-17-3-5-18(6-4-17)27(33)22-15-31(23-9-7-19(29)13-21(23)28(22)34)16-26(32)30-20-8-10-24-25(14-20)36-12-11-35-24/h3-10,13-15H,2,11-12,16H2,1H3,(H,30,32)
• InChI Key: ZAFBRKITFMAPPU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C28H23FN2O5
• Molecular Weight: 486.5 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C28H23FN2O5 and its molecular weight is 486.499. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-ethylbenzoyl)-6-fluoro-4-oxoquinolin-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

A study by Ibrahim A. Al-Suwaidan et al. (2016) explored the synthesis, antitumor activity, and molecular docking study of some novel 3-benzyl-substituted-4(3H)-quinazolinones. This research demonstrated significant broad-spectrum antitumor activity, highlighting the potential of such compounds in cancer research (Al-Suwaidan et al., 2016).

Antibacterial Agents

Manoj N. Bhoi et al. (2015) synthesized and characterized N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives with quinoline linkage, showing potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This suggests the potential of such compounds in developing new antibacterial agents (Bhoi et al., 2015).

Neurological Imaging

Joji Yui et al. (2010) evaluated two 18F-labeled PET ligands for their kinetics in the monkey brain and in vitro and in vivo imaging of translocator protein (TSPO) in the infarcted rat brain, illustrating the utility of such compounds in neurological imaging studies (Yui et al., 2010).

Antimicrobial Activity

L. Yurttaş et al. (2020) synthesized novel 3,4,5-trisubstituted triazole derivatives bearing a quinoline ring, evaluated for their antimicrobial activity. Some compounds exhibited higher antifungal than antibacterial activity, indicating their potential in antimicrobial therapy (Yurttaş et al., 2020).

Kinase Inhibitory and Anticancer Activities

Asal Fallah-Tafti et al. (2011) reported on thiazolyl N-benzyl-substituted acetamide derivatives' synthesis, Src kinase inhibitory, and anticancer activities. These compounds showed inhibition of cell proliferation in various cancer cell lines, underscoring their importance in cancer treatment research (Fallah-Tafti et al., 2011).